Thermochromism and switchable paramagnetism of cobalt(ii) in thiocyanate ionic liquids†
Dalton Transactions Pub Date: 2015-06-02 DOI: 10.1039/C5DT01829C
Abstract
Temperature-dependent switching of paramagnetism of a cobalt(II) complex is observed in an ionic liquid solution. Paramagnetic and thermochromic switching occur simultaneously due to a reversible change in coordination. This reversible switching is possible in the ionic liquid solution, which enables mobility of thiocyanate anions by remaining mobile at low temperatures and acts as an anion reservoir.
Recommended Literature
- [1] Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†
- [2] Emulsion technologies for multicellular tumour spheroid radiation assays†
- [3] Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors
- [4] Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field
- [5] Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†
- [6] Enabling chloride salts for thermal energy storage: implications of salt purity†
- [7] Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†
- [8] Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†
- [9] Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.
- [10] Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†
Journal Name:Dalton Transactions
research_products
-
CAS no.: 89640-58-4